Cas no 642460-59-1 (Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl-)

• Product Name: Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl-
• CAS No: 642460-59-1
• MF: C₁₄H₂₁ClO₃S
• MW: 304.832742452621
• CID: 424482
• PubChem ID: 43129110
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl-
• 4-hexoxy-3,5-dimethylbenzenesulfonyl chloride
• 642460-59-1
• DTXSID30655446
• 4-(Hexyloxy)-3,5-dimethylbenzene-1-sulfonyl chloride

• Inchi： 1S/C14H21ClO3S/c1-4-5-6-7-8-18-14-11(2)9-13(10-12(14)3)19(15,16)17/h9-10H,4-8H2,1-3H3
• InChI Key： YPTTZQDEIYNJLF-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(=C(C)C=1)OCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 304.09013
• Monoisotopic Mass: 304.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37